Cas no 1270538-53-8 (methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate)

• Product Name: methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate
• CAS No: 1270538-53-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5841318
• PubChem ID: 165664440
• Update Time: 2025-10-05

methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate
• EN300-1840801
• 1270538-53-8

• Inchi： 1S/C10H14N2O3/c1-10(11,6-13)8-4-3-7(5-12-8)9(14)15-2/h3-5,13H,6,11H2,1-2H3
• InChI Key： JDZXTLKDPJHKDF-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC(C(=O)OC)=CN=1)N

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 85.4Ų

Additional information on methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate (CAS No. 1270538-53-8)

Methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate (CAS No. 1270538-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyridine derivatives, which are widely studied for their bioactive potential. The presence of both amino and hydroxy functional groups in its structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for pyridine-based compounds has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate due to its potential as a building block for small molecule inhibitors and bioconjugates. Its molecular framework allows for facile modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where customized molecular designs are critical.

The compound's CAS No. 1270538-53-8 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing studies. Users often inquire about its synthesis methods, physicochemical properties, and applications in catalysis. For instance, its solubility in polar solvents and stability under various conditions make it a candidate for green chemistry initiatives, a hot topic in sustainable research. Additionally, its potential role in neuroprotective agents has sparked interest, given the rising focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

From a technical standpoint, methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate exhibits a balanced profile of reactivity and stability. The methyl ester moiety enhances its lipophilicity, which is advantageous for membrane permeability in drug design. Meanwhile, the amino-hydroxypropyl side chain introduces hydrogen-bonding capabilities, facilitating interactions with biological targets. These features are often highlighted in QSAR studies (Quantitative Structure-Activity Relationship), a common search term among computational chemists.

Another area of interest is the compound's potential in agrochemical research. With the growing need for eco-friendly pesticides and herbicides, pyridine carboxylates are being explored for their bioactivity against plant pathogens. This aligns with broader societal concerns about food security and sustainable agriculture, topics frequently searched in conjunction with chemical innovations.

In summary, methyl 6-(2-amino-1-hydroxypropan-2-yl)pyridine-3-carboxylate (CAS No. 1270538-53-8) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and agrochemistry. Its structural versatility and alignment with contemporary research trends ensure its continued relevance in scientific discourse. For researchers and industry professionals, understanding its properties and potential is key to unlocking new opportunities in molecular design and applied chemistry.